Cas no 1218183-27-7 (2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide)

• Product Name: 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide
• CAS No: 1218183-27-7
• MF: C₁₁H₂₂N₂O₄S
• MW: 278.368381977081
• CID: 4770597
• PubChem ID: 43611106
• Update Time: 2026-02-26

2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-methyl-4-(methylsulfonyl)-N-(tetrahydro-2H-pyran-4-yl)butanamide
• Chembl4563055
• 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide

• Inchi： 1S/C11H22N2O4S/c1-13(9-3-6-17-7-4-9)11(14)10(12)5-8-18(2,15)16/h9-10H,3-8,12H2,1-2H3
• InChI Key： CNKYCFNLMNSRHE-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(N(C)C1CCOCC1)=O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• XLogP3: -1
• Topological Polar Surface Area: 98.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide

Introduction to 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide (CAS No. 1218183-27-7)

2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide, with the CAS number 1218183-27-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically those with sulfonyl and cyclohexyl groups. The unique structural features of this molecule make it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide consists of an amino group, a methanesulfonyl group, and a cyclohexyl (oxan-4-yl) moiety. These functional groups contribute to its overall stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays. The methanesulfonyl group, in particular, is known for its ability to enhance the solubility and bioavailability of the compound, which is crucial for its potential use in pharmaceutical formulations.

Recent studies have explored the biological activities of 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide. Preliminary studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. These findings suggest that further research into its neuroprotective properties could lead to new therapeutic strategies for these debilitating conditions.

In addition to its anti-inflammatory and neuroprotective properties, 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating a selective cytotoxicity that is highly desirable in cancer therapy. Further preclinical studies are needed to validate these findings and to explore the mechanisms by which this compound exerts its anticancer effects.

The synthesis of 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide involves several steps, including the formation of the amino acid backbone, the introduction of the methanesulfonyl group, and the coupling with the cyclohexyl moiety. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if necessary. The purity and quality of the final product are critical for ensuring its efficacy and safety in pharmaceutical applications.

To ensure the safety and efficacy of 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide, extensive preclinical testing is required. This includes toxicity studies, pharmacokinetic analysis, and efficacy testing in relevant animal models. These studies will provide valuable data on the safety profile, dosing regimens, and potential side effects of the compound, which are essential for advancing it into clinical trials.

Clinical trials are a crucial step in the drug development process, and several phases are typically involved. Phase I trials focus on assessing the safety and tolerability of the compound in a small group of healthy volunteers or patients with specific conditions. Phase II trials aim to evaluate the efficacy and optimal dosing regimens in a larger patient population. Finally, Phase III trials involve large-scale testing to confirm efficacy and monitor adverse effects before regulatory approval can be sought.

The future prospects for 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide are promising. If preclinical and clinical studies continue to yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available for treating various diseases. Its unique combination of anti-inflammatory, neuroprotective, and anticancer properties makes it a versatile candidate with broad applications in medicine.

In conclusion, 2-amino-4-methanesulfonyl-N-methyl-N-(oxan-4-yl)butanamide (CAS No. 1218183-27-7) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies, we can expect to see further advancements in our understanding of this compound's therapeutic potential.